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Compound of Interest

Compound Name: 3-Butoxy-4-chlorophenol

Cat. No.: B8032735

Get Quote

Compound Identity: 3-Butoxy-4-chlorophenol Primary Application: Pharmaceutical

Intermediate / Medicinal Chemistry Building Block

Executive Summary
CAS 1379357-79-5 (3-Butoxy-4-chlorophenol) is a specialized halogenated phenolic ether

used primarily as a scaffold in drug discovery programs.[1][2] Its structural motif—combining a

lipophilic butoxy tail with a metabolically stable chloro-phenol core—makes it a critical

intermediate for synthesizing kinase inhibitors and GPCR ligands where hydrophobic pocket

occupancy is required.

Procuring this compound presents specific challenges: regioisomer ambiguity in vendor

catalogs and limited availability outside of Asian manufacturing hubs. This guide provides a

self-validating sourcing protocol to ensure chemical integrity and supply chain security.

Chemical Profile & Structural Logic
Understanding the exact substitution pattern is vital to avoid purchasing the incorrect isomer

(e.g., 5-butoxy-2-chlorophenol), which is often listed with similar nomenclature in non-

standardized catalogs.
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Property Specification

CAS Number 1379357-79-5

Chemical Name 3-Butoxy-4-chlorophenol

Synonyms

5-Butoxy-2-chlorophenol (Note: Nomenclature

varies by numbering priority; verify structure

visually)

Molecular Formula C₁₀H₁₃ClO₂

Molecular Weight 200.66 g/mol

SMILES
CCCCOC1=C(O)C=CC(Cl)=C1 (Verified for 3-

butoxy-4-chloro substitution)

Key Features
Lipophilic ether chain (Butoxy); Ortho-para

directing groups; Acidic phenolic proton

Structural Ambiguity Warning
Vendors may inconsistently number the phenol ring.

Target Structure (CAS 1379357-79-5): OH at C1, Butoxy at C3, Cl at C4.[1][2]

Common Impurity/Isomer: OH at C1, Cl at C2, Butoxy at C5.

Differentiation: These isomers have distinct ¹H-NMR coupling patterns (see Section 5).

Vendor Landscape & Sourcing Strategy
The supply chain for CAS 1379357-79-5 is dominated by "Building Block" specialists rather

than general catalogue suppliers.

Tier 1: Primary Manufacturers (High Reliability)
These vendors synthesize the compound directly or hold verified stock.

BLD Pharm: Major supplier with consistent batches; lists compound as "3-Butoxy-4-
chlorophenol".[2]
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ChemScene: Reliable for medicinal chemistry intermediates; provides LC-MS data.

Leyan (China): Large domestic stock, often the original source for Western distributors.

Tier 2: Aggregators (Sourcing Partners)
MolPort / eMolecules: Useful for comparing spot prices but may add lead time (drop-shipping

from Tier 1).

Strategic Recommendation
For Discovery Phase (mg scale): Order from BLD Pharm or ChemScene for speed and

documentation. For Process Development (kg scale): Request a custom synthesis quote from

a CRO, as bulk catalog stock is rarely maintained above 100g.

Procurement Protocol (Step-by-Step)
To ensure "Scientific Integrity," do not simply place an order. Follow this self-validating workflow

to mitigate risk.

Identify Need
(CAS 1379357-79-5)

Select Tier 1 Vendor
(BLD/ChemScene)

Issue RFQ with
Structure Image

Review COA & H-NMR
(Pre-Shipment)

Isomer Check:
Coupling Constants Correct?

Place OrderYes

Reject/Request
New Batch

No

In-House QC
(LC-MS + NMR)

Click to download full resolution via product page

Figure 1: Decision logic for sourcing CAS 1379357-79-5, emphasizing structural verification

before purchase.

Critical Step: The "Structure Image" RFQ
When requesting a quote, always attach the chemical structure image. Do not rely solely on the

CAS number or name, as database errors can link the CAS to the wrong isomer.

Directive: "Please confirm availability of the structure attached (3-butoxy-4-chlorophenol).
Please provide a batch-specific H-NMR for review before shipment."
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Technical Validation & QC Methodology
Upon receipt, the compound must be validated. The following protocols distinguish the correct

product from potential regioisomers.

A. ¹H-NMR Validation (The "Fingerprint")
The aromatic region (6.5–7.5 ppm) is diagnostic.

Target (3-Butoxy-4-chlorophenol):

Proton at C2 (between OH and Butoxy): Appears as a singlet (or very narrow doublet, J <

2 Hz) due to meta-coupling only.

Protons at C5 and C6: Appear as doublets (J ≈ 8–9 Hz) due to ortho-coupling.

Isomer (5-Butoxy-2-chlorophenol):

Protons at C3 and C4: Appear as doublets (J ≈ 9 Hz).

Proton at C6: Appears as a singlet (or narrow doublet).

Pass Criteria: Observation of an isolated singlet (H2) and two ortho-coupled doublets (H5, H6).

B. LC-MS Purity Check
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

Gradient: 5% to 95% ACN over 5 minutes.

Detection: UV 254 nm; ESI+ (M+H) or ESI- (M-H).

Expected Mass: 200.66 (Neutral). Look for [M-H]⁻ = 199.1 or [M+H]⁺ = 201.1.

Storage & Handling
Stability: Phenolic ethers are generally stable but prone to oxidation over long periods.
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Storage: Store at 2–8°C under inert gas (Nitrogen/Argon) to prevent darkening (oxidation of

the phenol).

Safety: Irritant. Wear standard PPE (gloves, goggles). Avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2361226-89-1|4-Chloro-3-(cyclohexylmethoxy)phenol|BLD Pharm [bldpharm.com]

2. 128994-26-3|(R)-2-((2-Chlorophenoxy)methyl)oxirane|BLD Pharm [bldpharm.com]

3. 128994-26-3|(R)-2-((2-Chlorophenoxy)methyl)oxirane|BLD Pharm [bldpharm.com]
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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